Cas no 20632-12-6 (1-(2,3-Dihydro-1,4-benzodioxin-6-yl)propan-1-one)

• Product Name: 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)propan-1-one
• CAS No: 20632-12-6
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD00859367
• CID: 1398922
• Update Time: 2025-04-20

1-(2,3-Dihydro-1,4-benzodioxin-6-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1-propanone
• N-(2,3-diphenyl-quinoxalin-6-yl)-propionamide
• 3,4-ethylenedioxypropiophenone
• Propanamide, N-(2,3-diphenyl-6-quinoxalinyl)-
• CTK1E2738
• AGN-PC-00LT3Q
• 6-Propionamido-2,3-diphenyl-chinoxalin
• VU0479103-1
• 6-propionyl-1,4-benzodioxane
• 1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propan-1-one
• 1-(2,3-DIHYDRO-BENZO[1,4]DIOXIN-6-YL)-PROPAN-1-ONE
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-one
• 1-(2,3-Dihydrobenzo[b][1,4]dioxin-7-yl)propan-1-one
• MLS000767153
• IFLab1_001170
• HMS2788J10
• HMS1415F04
• STK056363
• NE23970
• IDI1_009037
• AK189688
• SMR000429478
• ST4060805
• BB 0221157
• 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)propan-1-one

• MDL： MFCD00859367
• Inchi： 1S/C11H12O3/c1-2-9(12)8-3-4-10-11(7-8)14-6-5-13-10/h3-4,7H,2,5-6H2,1H3
• InChI Key： HRZXLSBBORQKLM-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(C(CC)=O)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 1
• Topological Polar Surface Area: 35.5

1-(2,3-Dihydro-1,4-benzodioxin-6-yl)propan-1-one Security Information

• Storage Condition：(BD319179)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes